Cas no 2248415-93-0 (Ethyl 3-[(3-amino-1,2,4-triazol-1-yl)methyl]benzoate)

• Product Name: Ethyl 3-[(3-amino-1,2,4-triazol-1-yl)methyl]benzoate
• CAS No: 2248415-93-0
• MF: C₁₂H₁₄N₄O₂
• MW: 246.265161991119
• CID: 5943729
• PubChem ID: 137941985
• Update Time: 2025-05-23

Ethyl 3-[(3-amino-1,2,4-triazol-1-yl)methyl]benzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-[(3-amino-1,2,4-triazol-1-yl)methyl]benzoate
• ethyl 3-[(3-amino-1H-1,2,4-triazol-1-yl)methyl]benzoate
• 2248415-93-0
• EN300-6510655

• Inchi： 1S/C12H14N4O2/c1-2-18-11(17)10-5-3-4-9(6-10)7-16-8-14-12(13)15-16/h3-6,8H,2,7H2,1H3,(H2,13,15)
• InChI Key： BYAOREZWYOWWNQ-UHFFFAOYSA-N
• SMILES： O(CC)C(C1=CC=CC(=C1)CN1C=NC(N)=N1)=O

Computed Properties

• Exact Mass: 246.11167570g/mol
• Monoisotopic Mass: 246.11167570g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 287
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 83Ų

Additional information on Ethyl 3-[(3-amino-1,2,4-triazol-1-yl)methyl]benzoate

Ethyl 3-[(3-amino-1,2,4-triazol-1-yl)methyl]benzoate: A Comprehensive Overview

Ethyl 3-[(3-amino-1,2,4-triazol-1-yl)methyl]benzoate (CAS No. 2248415-93-0) is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a benzoate ester group with a triazole ring substituted with an amino group. The combination of these functional groups makes it a versatile molecule with potential applications in drug design and materials science.

The benzoate ester group in Ethyl 3-[(3-amino-1,2,4-triazol-1-yl)methyl]benzoate contributes to its stability and solubility properties. The triazole ring, on the other hand, is known for its aromaticity and ability to form hydrogen bonds, which are crucial for its interactions in biological systems. Recent studies have highlighted the potential of triazole-containing compounds in medicinal chemistry, particularly as scaffolds for designing bioactive molecules.

One of the key areas of research involving this compound is its role as a building block in the synthesis of more complex molecules. For instance, researchers have explored the use of Ethyl 3-[(3-amino-1,2,4-triazol-1-yl)methyl]benzoate as an intermediate in the construction of heterocyclic compounds with potential pharmacological activity. These studies have demonstrated that the compound's amino group can undergo various transformations, such as alkylation and acylation, to yield derivatives with enhanced bioactivity.

Another area of interest is the evaluation of Ethyl 3-[(3-amino-1,2,4-triazol-1-yl)methyl]benzoate as a ligand in coordination chemistry. The triazole ring has been shown to coordinate effectively with metal ions, making it a promising candidate for the synthesis of metalloorganic frameworks (MOFs) and other coordination polymers. Recent advancements in this field have revealed that such materials exhibit exceptional properties, such as high surface area and tunable pore sizes, which are valuable for applications in gas storage and catalysis.

In terms of biological activity, Ethyl 3-[(3-amino-1,2,4-triazol-1-yl)methyl]benzoate has been studied for its potential as an anti-inflammatory and antioxidant agent. Experimental data suggest that the compound exhibits moderate activity against inflammatory cytokines and demonstrates scavenging effects on reactive oxygen species (ROS). These findings align with the growing trend of exploring natural product-inspired molecules for their therapeutic potential.

Furthermore, computational studies have provided insights into the molecular interactions of Ethyl 3-[(3-amino-1,2,4-triazol-1-y